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Compound of Interest |

Compound Name: BAPTA-Na4
CAS No.: 126824-24-6
Cat. No.: B1667741
. J

Solvent Compatibility: Water vs. DMSO

Executive Summary: The "Salt vs. Ester" Dichotomy

In calcium signaling research, the most frequent cause of experimental failure with BAPTA is
the conflation of its three chemical forms: the Free Acid, the Tetrasodium Salt (Na4), and the
Acetoxymethyl (AM) Ester.[1]

This guide focuses on BAPTA-Na4. Unlike the cell-permeable AM ester (which requires
DMSO), BAPTA-Na4 is a highly polar, ionic species designed for aqueous solubility. Attempting
to dissolve BAPTA-Na4 in DMSO is a fundamental protocol error that results in poor solubility
and precipitation.[1]

Quick Reference: Solubility Matrix
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Chemical Form Primary Solvent Solubility Limit Application

Extracellular

chelation; Intracellular
~50 mM (approx. 30 ]
BAPTA-Na4 (Salt) Water / Buffer JmL) via patch
mg/m
J pipette/microinjection.

[1]

Intracellular loading
BAPTA-AM (Ester) DMSO ~25 mM (membrane
permeable).[1]

Specialized synthesis;
) ] ] requires pH
BAPTA (Free Acid) DMSO / alkali Variable ] )
adjustment to dissolve

in water.[1]

Scientific Analysis: Water vs. DMSO Solubility[1][2]

[3]
Aqueous Solubility (The Standard)

BAPTA-Na4 is the tetrasodium salt of BAPTA.[1] Its high solubility in water is driven by the
ionic dissociation of the four sodium carboxylate groups.[1]

e Mechanism: In water, the lattice energy of the crystalline solid is overcome by the hydration
of the Na+ ions and the carboxylate anions.[1]

o Protocol Limit: While theoretical saturation can reach ~100 mM, practical stock solutions are
best prepared at 10-50 mM.[1]

e pH Dependency: BAPTA-Na4 is naturally basic in solution.[1] It dissolves readily at neutral to
basic pH.[1] Acidifying the solution (pH < 6) can protonate the carboxyl groups, converting
the salt back toward the free acid form, which precipitates out of water.[1]

DMSO Solubility (The Misconception)
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Researchers often default to DMSO for all "drug-like" small molecules.[1] This is incorrect for
BAPTA-Na4.

e The Problem: DMSO is a polar aprotic solvent.[1] While it solvates organic molecules (like
BAPTA-AM) well, it is poor at solvating highly ionic species like tetrasodium salts.[1]

e Outcome: Adding BAPTA-Na4 directly to anhydrous DMSO often results in a cloudy
suspension or a "gummy" precipitate that refuses to dissolve.[1]

» Correction: If an organic solvent is absolutely required (rare for Na4), it must be mixed with
water, but Water remains the obligatory primary solvent.[1]

Decision Framework & Workflow

The following diagram illustrates the critical decision path for selecting the correct BAPTA form
and the subsequent preparation workflow.
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Experimental Goal
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Figure 1: Decision matrix for BAPTA selection and solvent workflows.[1] Green path indicates
the correct workflow for BAPTA-Na4.

Validated Preparation Protocol: BAPTA-Na4 Stock

Objective: Prepare a 50 mM BAPTA-Na4 Stock Solution (10 mL). Materials: BAPTA-Na4 (MW
~564.4 g/mol for anhydrous; check bottle for hydrate MW), Milli-Q Water (18.2 MQ), 0.22 pm
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Syringe Filter.[1]
Step-by-Step Methodology
o Calculate Mass:

o Formula:

[1]

o Example (Anhydrous):

[1]

o Critical Note: Check the label.[1] If you have the hydrate form, adjust MW accordingly.[1]
 Dissolution:

o Add the weighed powder to a sterile tube.[1]

o Add approx. 80% of the final volume (8 mL) of Milli-Q Water.[1]

o Vortex vigorously.[1] The salt should dissolve rapidly at room temperature.[1]
e pH Check (Self-Validation Step):

o Check pH.[1][2][3][4] It should be slightly basic.

o If using this for a patch-clamp internal solution, you must titrate the pH after adding
BAPTA, as BAPTA has buffering capacity.[1]

e Volume Adjustment:
o Add water to reach the final volume (10 mL).
« Sterilization:

o Pass through a 0.22 um PES (Polyethersulfone) filter.[1] Nylon filters are also acceptable.

[1]
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o Storage:
o Aliquot into small volumes (e.g., 100 pL) to avoid freeze-thaw cycles.
o Store at -20°C. Stable for >6 months.

Troubleshooting & Stability
The "Precipitation" Issue

If you observe precipitation when adding your BAPTA-Na4 stock to a physiological buffer:

o Cause 1: Divalent Cation Overload. If the buffer contains high levels of Ca?* or Mg?*, the
BAPTA-Ca complex may form.[1] While usually soluble, extremely high concentrations can
alter ionic strength dynamics.[1]

o Cause 2: pH Shock. Adding the stock to a highly acidic buffer (pH < 6) can protonate the
BAPTA, reducing its solubility.[1]

e Solution: Ensure the receiving buffer is pH 7.2—7.4 before addition.[1]
Storage Stability[1][2][5][6][8]
o Temperature: Store solid and stock solutions at -20°C.

 Light: Protect from light.[1][5] Although BAPTA is not a fluorophore, UV exposure can
degrade the molecule over long periods.[1]

» Hygroscopy: BAPTA-Na4 is hygroscopic.[1][6] Allow the bottle to warm to room temperature
before opening to prevent moisture condensation inside the stock bottle.[1]

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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